Cas no 5048-82-8 (Ethyl 4-aminocinnamate)

• Product Name: Ethyl 4-aminocinnamate
• CAS No: 5048-82-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00017116
• CID: 45498
• PubChem ID: 736317
• Update Time: 2025-06-29

Ethyl 4-aminocinnamate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-aminophenyl)acrylate
• Ethyl 4-aminocinnamate, (4-Aminocinnamic acid ethyl ester)
• 4-Aminocinnamic acid ethyl ester
• Ethyl 4-aminocinnamate
• ethyl (E)-3-(4-aminophenyl)prop-2-enoate
• trans-3-(4-Aminophenyl)acrylate ethyl ester
• Cinnamicacid, p-amino-, ethyl ester (6CI,7CI,8CI)
• (4-(2-(Ethoxycarbonyl)ethenyl)phenyl)amine
• 3-(4-Aminophenyl)acrylic acid ethylester
• Ethyl p-aminocinnamate
• NSC 44439
• Ethyl4-aminocinnamate
• Cinnamic acid, p-amino-, ethyl ester
• 2-Propenoic acid, 3-(4-aminophenyl)-, ethyl ester
• NRPMBSHHBFFYBF-VMPITWQZSA-N
• ethyl (2E)-3-(4-aminophenyl)acrylate
• ETHYL-4-AMINOCINNAMATE
• (E)-Ethyl 4-aminocinnamate
• ethyl 3-(4-aminophenyl)prop-2-enoate
• ethyl-(2e)-3-(4-aminophenyl)ac
• NSC44439
• AS-60482
• NCGC00331494-01
• A7485
• W-105957
• DTXSID1063691
• NS00032069
• EINECS 225-747-1
• AKOS025310674
• CS-W013217
• AC-18407
• AMY5113
• EN300-364764
• ethyl (E)-3-(4-amino-phenyl)-acrylate
• (E)-ethyl 3-(4-aminophenyl)acrylate
• SCHEMBL772518
• 2-Propenoic acid, 3-(4-aminophenyl)-, ethyl ester, (E)-
• AS-36634
• AKOS001015488
• AB00374460-03
• A925047
• Z56770907
• 5048-82-8
• E61E38U5S1
• ethyl (E)-3-(4-aminophenyl)acrylate
• MFCD00017116
• ethyl (2E)-3-(4-aminophenyl)prop-2-enoate
• 198195-25-4
• HMS1395K10
• Ethyl trans-4-aminocinnamate
• NSC-44439
• 2-Propenoic acid, 3-(4-aminophenyl)-, ethyl ester, (2E)-
• Ethyl (2E)-3-(4-aminophenyl)-2-propenoate #
• UNII-E61E38U5S1
• EN300-23933
• Ethyl 4-aminocinnamate, 97%
• DTXCID4040844

• MDL： MFCD00017116
• Inchi： 1S/C11H13NO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2,12H2,1H3/b8-5+
• InChI Key： NRPMBSHHBFFYBF-VMPITWQZSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)N)=O)CC
• BRN： 2803541

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.13
• Melting Point: 70-74 °C (lit.)
• Boiling Point: 347 °C at 760 mmHg
• Flash Point: 192.9 °C
• Refractive Index: 1.594
• PSA: 52.32000
• LogP: 2.42630
• Solubility: Uncertain

Ethyl 4-aminocinnamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-aminocinnamate

Ethyl 4-Aminocinnamate: A Comprehensive Overview

Ethyl 4-aminocinnamate, also known by its CAS number 5048-82-8, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of cinnamic acid, with an ethyl group attached to the 4-amino position. Its structure makes it versatile for use in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic chemistry have further enhanced its potential for innovative applications.

The synthesis of ethyl 4-aminocinnamate involves a series of well-established organic reactions. Starting from cinnamic acid, the synthesis typically involves nucleophilic substitution or esterification reactions to introduce the ethyl group. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the compound. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to significantly reduce reaction time while maintaining high product quality.

Ethyl 4-aminocinnamate's chemical structure plays a pivotal role in its biological activity. The presence of an amino group at the 4-position introduces unique electronic properties, making it an interesting candidate for drug design. Recent studies have focused on its potential as a lead compound for anti-inflammatory and anticancer agents. In one notable experiment, ethyl 4-aminocinnamate demonstrated significant inhibitory effects on COX-2 enzymes, which are key targets in inflammation-related diseases.

In the agricultural sector, ethyl 4-aminocinnamate has shown promise as a plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have indicated that this compound can enhance crop yields by promoting root development and improving stress tolerance in plants. These findings align with the growing demand for sustainable agricultural practices that minimize the use of synthetic fertilizers and pesticides.

The environmental impact of ethyl 4-aminocinnamate has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, including soil and aquatic environments. Preliminary results suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This is particularly important for industries seeking eco-friendly alternatives for their products.

Looking ahead, the future of ethyl 4-aminocinnamate lies in its ability to adapt to emerging technological trends. The integration of computational chemistry tools, such as molecular docking and quantum mechanics simulations, is expected to accelerate the discovery of new applications for this compound. Additionally, advancements in green chemistry are likely to pave the way for more sustainable production methods.

In conclusion, ethyl 4-aminocinnamate (CAS No:5048-82-8) is a multifaceted compound with a wide range of applications across different industries. Its chemical properties make it an invaluable tool in drug discovery, agriculture, and specialty chemicals production. As research continues to uncover new insights into its potential, ethyl 4-aminocinnamate is poised to play an even more significant role in addressing global challenges in health and sustainability.